N,N-diethyl-2-(4-nitrophenyl)-4-quinazolinamine hydrochloride

• IUPAC Name: N,N-diethyl-2-(4-nitrophenyl)quinazolin-4-amine;hydrochloride
• InChI: InChI=1S/C18H18N4O2.ClH/c1-3-21(4-2)18-15-7-5-6-8-16(15)19-17(20-18)13-9-11-14(12-10-13)22(23)24;/h5-12H,3-4H2,1-2H3;1H
• InChI Key: JLYHYPLETKLDBN-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)C1=NC(=NC2=CC=CC=C21)C3=CC=C(C=C3)[N+](=O)[O-].Cl
• Molecular Formula: C18H19ClN4O2
• Molecular Weight: 358.8 g/mol

Description

N,N-diethyl-2-(4-nitrophenyl)-4-quinazolinamine hydrochloride, also known as DNQX hydrochloride, is a synthetic compound that is widely used in scientific research. It is a potent antagonist of the ionotropic glutamate receptors, which are responsible for mediating excitatory neurotransmission in the central nervous system. DNQX hydrochloride has been extensively studied for its biochemical and physiological effects, as well as its potential therapeutic applications.

Mechanism of Action

N,N-diethyl-2-(4-nitrophenyl)-4-quinazolinamine hydrochloride hydrochloride acts as a competitive antagonist of the ionotropic glutamate receptors, specifically the AMPA and kainate subtypes. It binds to the receptor site and prevents the binding of glutamate, thereby inhibiting the excitatory neurotransmission. This leads to a decrease in synaptic transmission and neuronal activity.
Biochemical and physiological effects:
This compound hydrochloride has been shown to have a number of biochemical and physiological effects. It has been shown to inhibit long-term potentiation, a process that is critical for learning and memory. It has also been shown to protect against excitotoxicity, a process that is involved in neuronal damage and death in various pathological conditions. Additionally, this compound hydrochloride has been shown to modulate the release of neurotransmitters such as dopamine and serotonin.

Advantages and Limitations for Lab Experiments

N,N-diethyl-2-(4-nitrophenyl)-4-quinazolinamine hydrochloride hydrochloride is a valuable tool in scientific research due to its potent and selective antagonistic effects on ionotropic glutamate receptors. It has been used in a wide range of in vitro and in vivo experiments to investigate the role of these receptors in various physiological and pathological conditions. However, one limitation of this compound hydrochloride is its potential off-target effects, which may complicate the interpretation of experimental results.

Future Directions

There are several potential future directions for research involving N,N-diethyl-2-(4-nitrophenyl)-4-quinazolinamine hydrochloride hydrochloride. One area of interest is the development of more selective and potent antagonists of ionotropic glutamate receptors, which could provide greater specificity and precision in experimental studies. Another area of interest is the investigation of the role of these receptors in various neurological disorders, such as epilepsy, stroke, and traumatic brain injury. Additionally, the potential therapeutic applications of this compound hydrochloride and related compounds should be further explored.

Synthesis Methods

N,N-diethyl-2-(4-nitrophenyl)-4-quinazolinamine hydrochloride hydrochloride can be synthesized using a multi-step process that involves the reaction of 2-nitrobenzaldehyde with diethyl malonate, followed by cyclization and nitration to form the 4-nitrophenylquinazoline intermediate. The intermediate is then reacted with diethylamine to yield this compound, which is subsequently converted to the hydrochloride salt.

Scientific Research Applications

N,N-diethyl-2-(4-nitrophenyl)-4-quinazolinamine hydrochloride hydrochloride is widely used in scientific research as a tool to study the role of ionotropic glutamate receptors in various physiological and pathological conditions. It has been used to investigate the mechanisms of synaptic plasticity, learning and memory, and neurodegenerative diseases such as Alzheimer's and Parkinson's.